Cas no 953177-47-4 (5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 4-methoxybenzoate)

• Product Name: 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 4-methoxybenzoate
• CAS No: 953177-47-4
• MF: C₂₀H₁₉NO₆
• MW: 369.367965936661
• CID: 6477289
• Update Time: 2025-05-20

5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 4-methoxybenzoate
• Benzoic acid, 4-methoxy-, [5-(3,4-dimethoxyphenyl)-3-isoxazolyl]methyl ester

• Inchi： 1S/C20H19NO6/c1-23-16-7-4-13(5-8-16)20(22)26-12-15-11-18(27-21-15)14-6-9-17(24-2)19(10-14)25-3/h4-11H,12H2,1-3H3
• InChI Key： JPCYFGCWBQKCLC-UHFFFAOYSA-N
• SMILES： C(OCC1C=C(C2=CC=C(OC)C(OC)=C2)ON=1)(=O)C1=CC=C(OC)C=C1

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 534.0±50.0 °C(Predicted)
• pka: -3.58±0.45(Predicted)

Additional information on 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 4-methoxybenzoate

Recent Advances in the Study of 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 4-methoxybenzoate (CAS: 953177-47-4)

The compound 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 4-methoxybenzoate (CAS: 953177-47-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazole core and multiple methoxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities, particularly in the context of anti-inflammatory and anticancer properties.

One of the key findings from the latest research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro studies have demonstrated that 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 4-methoxybenzoate exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. Furthermore, molecular docking studies have revealed its high affinity for certain kinase targets, which are often implicated in cancer progression.

The synthetic route for this compound has also been a subject of recent optimization efforts. Researchers have developed more efficient and scalable methods for its production, addressing previous challenges related to yield and purity. These advancements are crucial for facilitating further preclinical and clinical studies. Notably, the use of green chemistry principles in the synthesis has been emphasized, aligning with the growing demand for sustainable pharmaceutical manufacturing practices.

In addition to its anti-inflammatory and anticancer properties, preliminary studies have explored the neuroprotective effects of 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 4-methoxybenzoate. Animal models of neurodegenerative diseases have shown that the compound can reduce oxidative stress and improve cognitive function, opening new avenues for its application in neurological disorders. However, further research is needed to fully understand its pharmacokinetics and safety profile.

In conclusion, the recent studies on 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 4-methoxybenzoate highlight its multifaceted potential in drug development. Its ability to target multiple biological pathways makes it a promising candidate for the treatment of various diseases. Future research should focus on advancing its clinical translation, including detailed toxicity studies and formulation development. The continued exploration of this compound underscores the importance of innovative chemical entities in addressing unmet medical needs.